Cas no 1805175-31-8 (2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxaldehyde)

• Product Name: 2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxaldehyde
• CAS No: 1805175-31-8
• MF: C₈H₆ClF₂NO₂
• MW: 221.588548183441
• CID: 4867488
• Update Time: 2025-05-24

2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxaldehyde

• Inchi： 1S/C8H6ClF2NO2/c1-14-6-2-5(8(10)11)12-7(9)4(6)3-13/h2-3,8H,1H3
• InChI Key： ACGNPVPZGXTVTR-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(=CC(C(F)F)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2

Additional information on 2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxaldehyde

Comprehensive Overview of 2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxaldehyde (CAS No. 1805175-31-8)

2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxaldehyde (CAS No. 1805175-31-8) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridine core and functional groups, serves as a versatile intermediate for synthesizing more complex molecules. Its molecular structure, featuring a chloro substituent, a difluoromethyl group, and a methoxy moiety, contributes to its reactivity and applicability in various chemical reactions.

The growing interest in 2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxaldehyde is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its role in the synthesis of novel heterocyclic compounds, which are pivotal in developing new therapeutics and agrochemicals. The compound's aldehyde functionality makes it a valuable building block for constructing more complex architectures, such as pyridine derivatives and fluorinated compounds, which are increasingly sought after in modern chemistry.

In the context of current trends, the demand for fluorinated pyridines has surged due to their enhanced bioavailability and metabolic stability. This aligns with the broader industry shift toward sustainable chemistry and green synthesis, where efficiency and environmental impact are prioritized. 2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxaldehyde fits into this narrative as a reagent that can facilitate cleaner and more efficient synthetic routes. Its incorporation into catalyzed reactions and flow chemistry setups further underscores its relevance in contemporary research.

Another area where this compound shines is in the development of agrochemical intermediates. The difluoromethyl group, in particular, is known to impart desirable properties such as improved pest control efficacy and reduced environmental persistence. As the agricultural sector seeks to address challenges like resistance management and sustainable farming, compounds like 2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxaldehyde are becoming indispensable tools for innovation.

From a synthetic chemistry perspective, the compound's reactivity profile is a subject of ongoing exploration. Its electrophilic aldehyde group allows for diverse transformations, including condensation reactions, nucleophilic additions, and reductive aminations. These reactions are foundational in constructing biologically active molecules, making the compound a staple in medicinal chemistry laboratories. Additionally, its stability under various conditions makes it a reliable choice for high-throughput screening and combinatorial chemistry applications.

The compound's CAS No. 1805175-31-8 is frequently searched in academic and industrial databases, reflecting its importance in cutting-edge research. Queries often revolve around its synthetic protocols, safety data, and commercial availability. Researchers are also keen to understand its spectroscopic properties, such as NMR and IR spectra, which are critical for characterization and quality control. These searches highlight the compound's role as a key player in the fine chemicals market.

In summary, 2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-carboxaldehyde (CAS No. 1805175-31-8) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structural features and reactivity make it a valuable asset for researchers aiming to develop next-generation chemicals. As the scientific community continues to explore its potential, this compound is poised to remain at the forefront of innovation in synthetic chemistry.